
Unveiling the Physicochemical Landscape of
sec-Butyl Acrylate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: sec-Butyl acrylate

Cat. No.: B146066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of sec-Butyl acrylate (CAS No: 2998-08-5), a versatile monomer employed in the

synthesis of various polymers. Understanding these fundamental characteristics is paramount

for its effective application in research, development, and manufacturing processes. This

document summarizes key quantitative data in structured tables, outlines detailed experimental

methodologies for their determination, and presents a logical workflow for physical property

assessment.

Core Physical Properties of sec-Butyl Acrylate
The physical characteristics of sec-Butyl acrylate are crucial for handling, storage, and

polymerization process design. A summary of these properties is presented below.
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Property Value Reference

Molecular Formula C₇H₁₂O₂ [1][2][3][4][5]

Molecular Weight 128.17 g/mol [1][5]

Density 0.8870 - 0.896 g/cm³ at 20°C [1][3][6]

Boiling Point 59-60°C at 50 mmHg [1][2][3][4][6]

Melting Point -62.3°C [1]

Flash Point 34.5°C [1][6]

Refractive Index 1.4110 - 1.414 at 20°C [1][2]

Vapor Pressure 6.44 mmHg at 25°C [1][6]

Solubility in Water Very slightly soluble [7][8][9][10][11]

Viscosity

Data not available for sec-Butyl

acrylate. For n-Butyl acrylate:

0.92 mPa·s at 20°C

[12] (Note: This is for the

isomer n-Butyl acrylate)

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties relies on standardized experimental procedures.

The following section details the methodologies for measuring the key properties of sec-Butyl
acrylate.

Density Determination
The density of a liquid can be determined using a pycnometer or a digital density meter.[2][13]

[14][15][16]

Protocol using a Pycnometer:

Clean and dry a pycnometer of a known volume.

Weigh the empty pycnometer.
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Fill the pycnometer with sec-Butyl acrylate, ensuring no air bubbles are present.

Place the pycnometer in a constant temperature bath (e.g., 20°C) to allow the liquid to

reach thermal equilibrium.

Adjust the volume of the liquid to the calibration mark of the pycnometer.

Weigh the filled pycnometer.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer

minus weight of empty pycnometer) by the known volume of the pycnometer.

Boiling Point Determination
The boiling point can be determined by distillation or using a micro-boiling point apparatus.[7]

[9][11][17][18]

Protocol using Distillation:

Set up a simple distillation apparatus with a round-bottom flask, distillation head,

condenser, and receiving flask.

Place a sample of sec-Butyl acrylate in the round-bottom flask along with boiling chips.

Position a thermometer in the distillation head so that the top of the bulb is level with the

bottom of the side arm leading to the condenser.

Heat the flask gently.

Record the temperature at which the liquid is actively boiling and a steady stream of

distillate is collected. This temperature is the boiling point at the recorded atmospheric

pressure.

Melting Point Determination
The melting point of a substance that is solid at room temperature is determined using a

melting point apparatus. For substances like sec-butyl acrylate, which has a very low melting

point, a cryostat is typically required.
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General Protocol using a Melting Point Apparatus:[5][8][19][20][21]

A small, powdered sample of the solidified compound is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from the point at which the first drop of liquid appears to the point

at which the entire sample is liquid is recorded as the melting point range.

Flash Point Determination
The flash point is determined using a closed-cup or open-cup flash point tester.[3][10][22][23]

[24]

Protocol using a Pensky-Martens Closed-Cup Tester:

A sample of sec-Butyl acrylate is placed in the test cup of the apparatus.

The cup is heated at a slow, constant rate.

A small flame is periodically passed over the opening in the cup lid.

The flash point is the lowest temperature at which the vapors above the liquid ignite

momentarily upon application of the test flame.

Refractive Index Determination
The refractive index is measured using a refractometer, such as an Abbe refractometer.[1][6]

[12][25][26]

Protocol using an Abbe Refractometer:

Calibrate the refractometer using a standard liquid with a known refractive index.

Place a few drops of sec-Butyl acrylate onto the prism of the refractometer.
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Close the prisms and allow the sample to reach the temperature of the instrument (e.g.,

20°C).

Adjust the instrument to bring the dividing line between the light and dark fields into the

crosshairs of the eyepiece.

Read the refractive index directly from the instrument's scale.

Viscosity Determination
The viscosity of a liquid can be measured using various types of viscometers, such as a

capillary viscometer or a rotational viscometer.[4][27][28][29][30]

Protocol using a Capillary Viscometer (Ostwald type):

A known volume of sec-Butyl acrylate is introduced into the viscometer.

The viscometer is placed in a constant temperature bath.

The liquid is drawn up into the upper bulb of the viscometer.

The time taken for the liquid to flow between two marked points on the capillary is

measured.

The kinematic viscosity is calculated using the viscometer constant and the measured flow

time. The dynamic viscosity can then be calculated by multiplying the kinematic viscosity

by the density of the liquid.

Solubility Determination
The solubility in water can be determined by the shake-flask method.[31][32][33][34][35]

Protocol for Qualitative Solubility in Water:

Add a small amount of sec-Butyl acrylate to a test tube containing water.

Shake the test tube vigorously.
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Observe whether the sec-Butyl acrylate dissolves completely, forms a separate layer, or

appears as a cloudy emulsion, indicating its solubility.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a liquid sample like sec-Butyl acrylate.

Workflow for Physical Property Determination of a Liquid Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b146066?utm_src=pdf-body
https://www.benchchem.com/product/b146066?utm_src=pdf-body
https://www.benchchem.com/product/b146066?utm_src=pdf-body-img
https://www.benchchem.com/product/b146066?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

2. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

3. [PDF] Experimental Determination of Flash Points of Flammable Liquid Aqueous Solutions
| Semantic Scholar [semanticscholar.org]

4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

5. chem.ucalgary.ca [chem.ucalgary.ca]

6. pubs.aip.org [pubs.aip.org]

7. vernier.com [vernier.com]

8. scribd.com [scribd.com]

9. phillysim.org [phillysim.org]

10. researchgate.net [researchgate.net]

11. uomus.edu.iq [uomus.edu.iq]

12. Simple method to measure the refractive index of liquid with graduated cylinder and
beaker - PubMed [pubmed.ncbi.nlm.nih.gov]

13. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]

14. chem.libretexts.org [chem.libretexts.org]

15. youtube.com [youtube.com]

16. homesciencetools.com [homesciencetools.com]

17. chem.ucalgary.ca [chem.ucalgary.ca]

18. Video: Boiling Points - Procedure [jove.com]

19. westlab.com [westlab.com]

20. SSERC | Melting point determination [sserc.org.uk]

21. jan.ucc.nau.edu [jan.ucc.nau.edu]

22. One moment, please... [journals.pen2print.org]

23. researchgate.net [researchgate.net]

24. scribd.com [scribd.com]

25. researchgate.net [researchgate.net]

26. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.semanticscholar.org/paper/Experimental-Determination-of-Flash-Points-of-Janes-Chaineaux/d736b9048ffbc8d5eff63dcaf65bb91d27ed91a0
https://www.semanticscholar.org/paper/Experimental-Determination-of-Flash-Points-of-Janes-Chaineaux/d736b9048ffbc8d5eff63dcaf65bb91d27ed91a0
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Viscosity_Determination.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.scribd.com/document/703986528/11-Experiment-3-1
https://phillysim.org/newmanual/exp5.pdf
https://www.researchgate.net/publication/278081300_Experimental_Determination_of_Flash_Points_of_Flammable_Liquid_Aqueous_Solutions
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.youtube.com/watch?v=RDbbYmT5Pac
https://www.homesciencetools.com/article/liquid-density-project/
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.westlab.com/blog/measuring-melting-point
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://jan.ucc.nau.edu/~jkn/235Manual
https://journals.pen2print.org/index.php/ijr/article/view/7422
https://www.researchgate.net/publication/275555657_Experimental_study_and_hazard_analysis_on_the_flash_point_of_flammable_liquids_at_high_altitudes
https://www.scribd.com/document/756758477/Experiment-No-1-Flash-and-Fire-Point-ME325
https://www.researchgate.net/publication/292589275_An_Experimental_Method_for_Determination_of_the_Refractive_Index_of_Liquid_Samples_Using_Michelson_Interferometer
https://elearn.almamonuc.edu.iq/storage/176/6603ca5f66881_%D9%85%D8%AD%D9%85%D8%AF-%D8%AA%D8%AC%D8%B1%D8%A8%D8%A9-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


27. Experimental determination of viscosity (viscometer) | tec-science [tec-science.com]

28. gazi.edu.tr [gazi.edu.tr]

29. How to Measure Viscosity: 10 Steps (with Pictures) - wikiHow [wikihow.com]

30. uobabylon.edu.iq [uobabylon.edu.iq]

31. chem.libretexts.org [chem.libretexts.org]

32. chem.ws [chem.ws]

33. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

34. chem.ucalgary.ca [chem.ucalgary.ca]

35. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Unveiling the Physicochemical Landscape of sec-Butyl
Acrylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146066#physical-properties-of-sec-butyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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